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yl)lamino]-4-oxobutanoic acid

CAS No.: 1006470-52-5

Cat. No.: B1368056

Get Quote

The pyrazole ring system, a five-membered aromatic heterocycle with two adjacent nitrogen
atoms, stands as a cornerstone in modern medicinal chemistry.[1][2] Its unique structural and
electronic properties have led to its incorporation into a multitude of FDA-approved drugs
targeting a wide array of clinical conditions, from inflammation and cancer to infectious
diseases and neurological disorders.[1][3] The versatility of the pyrazole core allows it to serve
as a bioisostere for other aromatic rings and engage in crucial hydrogen bonding interactions
with biological targets.[1]

While many complex pyrazole-containing molecules are well-documented, the field continually
relies on the availability of novel, well-characterized building blocks. A representative example
of such a scaffold is 4-((1-Methyl-1H-pyrazol-4-yl)amino)-4-oxobutanoic acid, identified by CAS
number 1006470-52-5. Although this specific molecule is not extensively characterized in the
public literature, its structure embodies the key features of a versatile synthetic intermediate
poised for elaboration in drug discovery campaigns. This guide will, therefore, use this
compound as a conceptual anchor to explore the in-depth characterization and application of
pyrazole-based scaffolds, providing researchers, scientists, and drug development
professionals with a technical framework for leveraging this important chemical class.
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Physicochemical and Structural Properties of the
Pyrazole Core

The utility of the pyrazole ring in drug design is deeply rooted in its fundamental chemical
properties. As a heterocyclic aromatic compound, it possesses a stable, planar structure. The
two nitrogen atoms confer a unique electronic distribution, with the N1 nitrogen being weakly
basic and the N2 nitrogen being more electron-rich and a good hydrogen bond acceptor.[4]
This duality allows pyrazole-containing molecules to act as both hydrogen bond donors and
acceptors, facilitating precise interactions within protein binding pockets.[1]

Furthermore, pyrazole exists in tautomeric forms, which can be critical for its biological activity
and can be influenced by the substitution pattern on the ring.[2] The ability to readily substitute
at multiple positions on the pyrazole ring provides a powerful tool for medicinal chemists to fine-
tune the steric, electronic, and pharmacokinetic properties of a lead compound.

Synthesis of Pyrazole Derivatives: From Classical
Methods to Modern Innovations

The construction of the pyrazole core and its subsequent derivatization are mature fields of
organic synthesis, offering a wide range of methodologies to access diverse chemical space.

Classical Pyrazole Synthesis

The most traditional and widely used method for constructing the pyrazole ring is the Knorr
pyrazole synthesis, which involves the condensation of a hydrazine with a 1,3-dicarbonyl
compound. This method is robust and allows for the introduction of substituents at various
positions on the pyrazole ring.[4]

Modern Synthetic Approaches: N-Arylation

In contemporary drug discovery, the synthesis of N-arylpyrazoles is of particular importance, as
the aryl substituent can be tailored to target specific protein residues. Modern palladium-
catalyzed cross-coupling reactions, such as the Buchwald-Hartwig amination, have become
indispensable tools for the efficient N-arylation of pyrazoles with a wide variety of aryl halides
and triflates.[5][6] These methods offer high yields and broad functional group tolerance.
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Below is a generalized workflow for the synthesis and diversification of a pyrazole scaffold.
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Caption: Generalized workflow for pyrazole synthesis and derivatization.

Experimental Protocol: Palladium-Catalyzed N-Arylation
of a Pyrazole

This protocol is a representative example based on modern synthetic methods.[5][6]

e Reaction Setup: To an oven-dried reaction vial, add the pyrazole core (1.0 eq.), aryl halide

(1.1 eq.), a palladium catalyst (e.g., Pd2(dba)3, 2 mol%), a suitable phosphine ligand (e.g.,
Xantphos, 4 mol%), and a base (e.g., Cs2C0O3, 2.0 eq.).
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» Solvent Addition: Evacuate and backfill the vial with an inert gas (e.g., argon or nitrogen).
Add anhydrous solvent (e.g., dioxane or toluene) via syringe.

» Reaction Execution: Seal the vial and heat the reaction mixture to the desired temperature
(typically 80-110 °C) with vigorous stirring. Monitor the reaction progress by TLC or LC-MS.

e Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic
solvent (e.g., ethyl acetate) and wash with water and brine.

 Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure. Purify the crude product by flash column chromatography on silica
gel to yield the pure N-arylpyrazole.

Characterization of Pyrazole-Containing Molecules

Rigorous analytical characterization is essential to confirm the structure and purity of any
synthesized compound intended for biological evaluation.
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Analytical Technique

Purpose and Information Gained

Nuclear Magnetic Resonance (NMR)

Provides detailed information about the
molecular structure, including the connectivity of
atoms (tH, 13C, COSY, HSQC) and through-
space proximities (NOESY). Essential for

unambiguous structure elucidation.

Mass Spectrometry (MS)

Determines the molecular weight of the
compound and provides information about its
elemental composition (High-Resolution MS).
LC-MS is used to assess purity and monitor

reaction progress.

High-Performance Liquid Chromatography
(HPLC)

Used to determine the purity of the compound
by separating it from byproducts and starting
materials. Analytical HPLC provides a

percentage purity value.

Fourier-Transform Infrared (FTIR) Spectroscopy

Identifies the presence of specific functional
groups (e.g., C=0, N-H, C-N) within the

molecule.

Melting Point

A physical property that can be an indicator of

purity for crystalline solids.

Biological Activities and Therapeutic Targets of

Pyrazole Scaffolds

The pyrazole scaffold is a key component in drugs targeting a wide range of biological targets.

[4][7] This is due to its ability to mimic other functionalities and participate in key binding

interactions.
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Example of Pyrazole-

Therapeutic Area Biological Target(s) .
Containing Drug
Anti-inflammatory Cyclooxygenase-2 (COX-2) Celecoxib
Kinases (e.g., ALK, MET, o )
Oncology Crizotinib, Rucaparib
BRAF), PARP
Antiviral Viral polymerases, proteases

Bacterial enzymes, DNA

Antimicrobial
gyrase

] CBL1 receptor, various CNS ) )
Neurology/Psychiatry . . Rimonabant (withdrawn)
argets

Hypothetical Sighaling Pathway Modulation

The diagram below illustrates how a hypothetical pyrazole-based kinase inhibitor might function
within a cellular signaling cascade, a common mechanism of action for pyrazole drugs in

oncology.[8]
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Caption: Hypothetical inhibition of a kinase signaling pathway.
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Conclusion and Future Perspectives

The pyrazole scaffold remains a highly privileged and versatile core in medicinal chemistry, with
a proven track record in approved pharmaceuticals.[1][7] The continued development of novel
synthetic methodologies and the availability of diverse building blocks, such as the one
represented by CAS 1006470-52-5, are crucial for expanding the chemical space accessible to
drug discovery programs. As our understanding of complex biological systems grows, the
ability to rapidly synthesize and characterize libraries of pyrazole derivatives will be essential
for identifying the next generation of targeted therapeutics. The principles and techniques
outlined in this guide provide a foundational framework for researchers to effectively utilize this
remarkable heterocyclic system in their quest for new medicines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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